Cas no 102587-30-4 (N-(3-bromophenyl)-1-methylcyclopropane-1-carboxamide)

• Product Name: N-(3-bromophenyl)-1-methylcyclopropane-1-carboxamide
• CAS No: 102587-30-4
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 1133088
• PubChem ID: 71332833
• Update Time: 2025-04-20

N-(3-bromophenyl)-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-1-methylcyclopropane-1-carboxamide
• 102587-30-4
• DTXSID00761205

• Inchi： 1S/C11H12BrNO/c1-11(5-6-11)10(14)13-9-4-2-3-8(12)7-9/h2-4,7H,5-6H2,1H3,(H,13,14)
• InChI Key： MZGFRDWQMNXQOG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C1(C)CC1)=O

Computed Properties

• Exact Mass: 253.01026
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1